Cas no 1005305-64-5 (2-chloro-N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide)

• Product Name: 2-chloro-N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide
• CAS No: 1005305-64-5
• MF: C₂₁H₁₇ClN₂O₃
• MW: 380.824284315109
• CID: 5506819
• Update Time: 2025-05-21

2-chloro-N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-chloro-N-[1-(2-furanylcarbonyl)-1,2,3,4-tetrahydro-6-quinolinyl]-
• 2-chloro-N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide

• Inchi： 1S/C21H17ClN2O3/c22-17-7-2-1-6-16(17)20(25)23-15-9-10-18-14(13-15)5-3-11-24(18)21(26)19-8-4-12-27-19/h1-2,4,6-10,12-13H,3,5,11H2,(H,23,25)
• InChI Key： NZVUQDUXSCBUEH-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2C(C1=CC=CO1)=O)(=O)C1=CC=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 2-chloro-N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide

Exploring the Versatile Applications of 2-chloro-N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide (CAS 1005305-64-5)

The chemical compound 2-chloro-N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide (CAS 1005305-64-5) has garnered significant attention in recent years due to its unique structural properties and potential applications in various scientific fields. This comprehensive guide delves into the molecular characteristics, synthesis pathways, and emerging uses of this fascinating compound, while addressing common queries from researchers and industry professionals.

With the increasing demand for specialized organic compounds in pharmaceutical research, 2-chloro-N-[1-(furan-2-carbonyl)tetrahydroquinolinyl]benzamide has become a subject of intense study. Its molecular structure combines a furan-2-carbonyl moiety with a tetrahydroquinoline scaffold, creating a versatile platform for drug discovery and material science applications. The presence of both chloro and benzamide functional groups enhances its reactivity profile, making it valuable for various synthetic transformations.

Recent scientific literature highlights the growing importance of CAS 1005305-64-5 in medicinal chemistry. Researchers are particularly interested in its potential as a building block for novel therapeutic agents, especially in the development of targeted therapies for chronic conditions. The compound's tetrahydroquinoline core is structurally similar to several FDA-approved drugs, which has sparked investigations into its possible pharmacological activities.

The synthesis of 2-chloro-N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high yield and purity. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize this compound, addressing common quality control questions from procurement specialists.

In material science applications, the furan-2-carbonyl component of this molecule offers interesting possibilities for polymer modification and surface functionalization. Researchers exploring sustainable materials often inquire about its potential in creating bio-based polymers, as the furan ring can be derived from renewable resources.

The stability and storage requirements of CAS 1005305-64-5 are frequent topics in technical discussions. Proper handling procedures and optimal storage conditions (typically under inert atmosphere at low temperatures) are crucial for maintaining the compound's integrity, a concern commonly raised by laboratory technicians and inventory managers.

Recent patent filings reveal growing commercial interest in derivatives of 2-chloro-N-[1-(furan-2-carbonyl)tetrahydroquinolinyl]benzamide, particularly in the agrochemical sector. The compound's structural features make it a promising candidate for developing new crop protection agents, responding to the agricultural industry's need for innovative solutions with improved environmental profiles.

Analytical chemists frequently search for reliable reference standards of 1005305-64-5 for method development and quality control purposes. The availability of high-purity samples has become increasingly important as regulatory requirements for chemical characterization become more stringent across industries.

From a regulatory perspective, 2-chloro-N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide currently falls outside major chemical control lists, making it accessible for research purposes. However, researchers are advised to stay informed about evolving regulations, especially concerning compounds with structural similarities to controlled substances.

The future research directions for CAS 1005305-64-5 appear promising, with several academic groups investigating its potential in catalysis and as a ligand in transition metal complexes. These applications align well with current trends in green chemistry and sustainable synthesis methods.

For researchers considering working with this compound, understanding its solubility characteristics is essential. 2-chloro-N-[1-(furan-2-carbonyl)tetrahydroquinolinyl]benzamide demonstrates varying solubility in different organic solvents, a practical consideration frequently mentioned in laboratory forums and technical discussions.

The safety profile of 1005305-64-5 remains an active area of investigation. While preliminary studies suggest moderate handling requirements standard for organic compounds of this class, proper personal protective equipment and ventilation are always recommended when working with any chemical substance.

As the scientific community continues to explore the potential of 2-chloro-N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide, its role in advancing various chemical disciplines becomes increasingly apparent. From pharmaceutical intermediates to specialty materials, this compound offers numerous opportunities for innovation and discovery.